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Compound of Interest

Compound Name: Ercc1-xpf-IN-1

Cat. No.: B12409280 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides crucial safety protocols and

logistical guidance for the handling and disposal of Ercc1-xpf-IN-1, a potent inhibitor of the

ERCC1-XPF endonuclease. Adherence to these procedures is vital for personnel safety and

maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling Ercc1-xpf-IN-1, appropriate personal protective equipment is mandatory to

prevent exposure. The following table summarizes the required PPE.

Body Part Protective Equipment Specifications

Eyes Safety Goggles
Must have side-shields to

protect against splashes.

Hands Protective Gloves
Chemically resistant gloves

should be worn at all times.

Body Impervious Clothing
A lab coat or other protective

clothing is required.

Respiratory Suitable Respirator
To be used to avoid inhalation

of dust or aerosols.
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Table 1: Recommended Personal Protective Equipment (PPE) for Handling Ercc1-xpf-IN-1.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ercc1-xpf-IN-1 is provided below for

easy reference.

Property Value

Molecular Formula C₂₈H₃₂ClN₅O₂

Molecular Weight 506.04 g/mol

CAS Number 2411584-25-1

Appearance Crystalline solid

IC₅₀ 0.49 µM for ERCC1-XPF

Table 2: Chemical and Physical Data of Ercc1-xpf-IN-1.

Storage and Stability
Proper storage is crucial to maintain the stability and efficacy of Ercc1-xpf-IN-1.

Condition Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 1 year

Table 3: Recommended Storage Conditions for Ercc1-xpf-IN-1.

Standard Operating Procedure for Handling Ercc1-
xpf-IN-1
The following workflow outlines the necessary steps for safely handling Ercc1-xpf-IN-1 in a

laboratory setting.
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Ercc1-xpf-IN-1 Handling Workflow

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare a designated, well-ventilated workspace

Weigh the required amount of Ercc1-xpf-IN-1

Prepare the solution as per experimental protocol

Conduct the experiment

Decontaminate workspace and equipment

Dispose of waste in designated containers

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ercc1-xpf-IN-1.
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First Aid Measures
In the event of accidental exposure, immediate action is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting upper and

lower eyelids. Seek medical attention.

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Inhalation
Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Wash out mouth with

water and seek immediate medical attention.

Table 4: First Aid Procedures for Ercc1-xpf-IN-1 Exposure.

Accidental Release and Disposal Plan
In the case of a spill or for routine disposal, the following procedures should be followed.

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the substance

away from drains and water courses.

Cleanup: Absorb the spill with a liquid-binding material such as diatomite or universal

binders. Decontaminate surfaces and any affected equipment by scrubbing with a suitable

solvent like alcohol.

Disposal: Collect all contaminated materials, including the absorbent material and any

contaminated PPE, into a designated, sealed container for hazardous waste. Dispose of this
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container according to institutional and local environmental regulations.

All waste materials containing Ercc1-xpf-IN-1 must be treated as hazardous chemical waste.

Segregation: Do not mix Ercc1-xpf-IN-1 waste with other waste streams.

Containment: Use clearly labeled, sealed, and chemically compatible containers for waste

collection.

Contact Environmental Health and Safety (EHS): Your institution's EHS department should

be contacted for guidance on the specific disposal protocols for this category of chemical

waste. They will arrange for collection and proper disposal by an approved hazardous waste

management vendor.

Documentation: Maintain a log of all disposed Ercc1-xpf-IN-1 waste as required by your

institution.

The following diagram illustrates the decision-making process for the disposal of materials

contaminated with Ercc1-xpf-IN-1.
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Ercc1-xpf-IN-1 Disposal Decision Tree

Material Contaminated with Ercc1-xpf-IN-1

Is the waste liquid or solid?

Collect in a sealed, labeled, chemically-resistant container for liquid hazardous waste.

Liquid

Collect in a sealed, labeled, puncture-resistant container for solid hazardous waste.

Solid

Contact Environmental Health & Safety (EHS) for pickup and disposal.

Click to download full resolution via product page

Caption: Disposal decision tree for Ercc1-xpf-IN-1 contaminated materials.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Ercc1-xpf-IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409280#personal-protective-equipment-for-
handling-ercc1-xpf-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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